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Compound of Interest

Compound Name: Kokusaginine

Cat. No.: B1673745

IUPAC Name: 4,6,7-trimethoxyfuro[2,3-b]quinoline
CAS Registry Number: 484-08-2

This technical guide provides an in-depth overview of kokusaginine, a furoquinoline alkaloid
with demonstrated biological activities. This document is intended for researchers, scientists,
and drug development professionals interested in the therapeutic potential of this natural
product.

Physicochemical Properties

Kokusaginine is a crystalline solid with the molecular formula C14H13NO4 and a molecular

weight of 259.26 g/mol . A summary of its key physicochemical properties is presented in Table
1.
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Property Value Reference

4,6,7-trimethoxyfuro[2,3-

IUPAC Name blquinoline [1]
CAS Registry Number 484-08-2 [1]
Molecular Formula C14H13NOa [1]
Molecular Weight 259.26 g/mol [1]
Melting Point 171-172 °C [2]

Soluble in DMSO, chloroform,
dichloromethane, ethyl

Solubility acetate, and acetone.
Sparingly soluble in aqueous
buffers.

pKa Data not available

Biological Activities and Mechanism of Action

Kokusaginine has been investigated for a range of biological activities, with a primary focus on
its potential as an anticancer, antiplasmodial, and cholinesterase inhibitory agent.

Anticancer Activity

Kokusaginine has demonstrated significant cytotoxic effects against various cancer cell lines.
Its anticancer mechanism is primarily attributed to the inhibition of tubulin polymerization, a
critical process for cell division. This disruption of microtubule dynamics leads to cell cycle
arrest and apoptosis.

Furthermore, kokusaginine has been shown to modulate the activity of P-glycoprotein (P-gp),
a transmembrane protein responsible for multidrug resistance in cancer cells. By inhibiting P-
gp, kokusaginine can enhance the efficacy of other chemotherapeutic agents.

Table 2: In Vitro Anticancer Activity of Kokusaginine
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Cell Line Cancer Type ICs0 (M) Reference
HelLa Cervical Cancer

A431 Skin Cancer

MCEF-7 Breast Cancer

A2780 Ovarian Cancer

Antiplasmodial Activity

The antiplasmodial properties of kokusaginine suggest its potential as a lead compound for
the development of new antimalarial drugs. Further research is needed to fully elucidate its
mechanism of action against Plasmodium falciparum.

Cholinesterase Inhibition

Kokusaginine exhibits inhibitory activity against acetylcholinesterase (AChE), an enzyme
involved in the breakdown of the neurotransmitter acetylcholine. This activity suggests its
potential for the development of therapeutics for neurodegenerative diseases such as
Alzheimer's disease.

Signaling Pathway Interactions

Kokusaginine has been shown to modulate key cellular signaling pathways implicated in
cancer progression.

PI3K/Akt Sighaling Pathway

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a crucial regulator of cell

growth, proliferation, and survival. Kokusaginine has been reported to inhibit this pathway,
contributing to its pro-apoptotic effects in cancer cells. The precise molecular interactions of
kokusaginine within this pathway are an active area of investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Kokusaginine: A Furoquinoline Alkaloid with Therapeutic
Potential]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1673745#kokusaginine-iupac-name-and-cas-
registry-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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